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Compound of Interest

Compound Name: 3-Phenanthrol

Cat. No.: B023604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of 3-Phenanthrol (CAS No. 605-87-8), a metabolite of Phenanthrene.[1][2] The

information is compiled from available Material Safety Data Sheets (MSDS) and relevant

scientific literature to ensure safe laboratory practices.

Chemical Identification and Physical Properties
3-Phenanthrol, also known as 3-hydroxyphenanthrene, is a polycyclic aromatic hydrocarbon

(PAH) derivative.[1] Its fundamental properties are summarized below.

Property Value Source

CAS Number 605-87-8 [1][3][4][5][6][7]

Molecular Formula C₁₄H₁₀O [1][3][4][5][7]

Molecular Weight 194.23 g/mol [1][3][4][5][7]

Appearance
Off-white to beige or light-

brown solid
[5]

Purity ≥95-97% (typical) [1][5]

Storage Temperature +4°C [1][6]
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Hazard Identification and Classification
According to available safety data sheets, 3-Phenanthrol is considered hazardous. The

primary hazards are related to irritation and potential, though unquantified, toxicity.

GHS Classification:

Serious Eye Irritation[6]

Specific target organ toxicity — single exposure (Respiratory system)[3][6]

Hazard Statements:

Causes serious eye irritation.[6]

May cause respiratory irritation.[3][6]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

Use only outdoors or in a well-ventilated area.[6]

Wear protective gloves, protective clothing, and eye/face protection.[6][8]

Wash skin thoroughly after handling.[8]

Toxicological Information
A significant knowledge gap exists regarding the specific toxicological properties of 3-
Phenanthrol, as extensive studies have not been thoroughly conducted.[3]
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Toxicological Endpoint Data Source

Acute Oral Toxicity
No data available (Unknown

acute toxicity)
[6]

Acute Dermal Toxicity No data available [6]

Acute Inhalation Toxicity No data available [6]

Carcinogenicity (IARC)

Not identified as a probable,

possible, or confirmed human

carcinogen by IARC.

[3]

Reproductive Toxicity No data available [3]

One study on the developmental toxicity of various phenanthrenes in zebrafish found that 3-

hydroxyphenanthrene was more potent in causing morphological effects than several other

polar phenanthrenes, though less potent than phenanthrenequinones.[9]

Safe Handling and Personal Protective Equipment (PPE)
Strict adherence to safety protocols is mandatory when handling 3-Phenanthrol.

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Eyewash stations should be readily accessible.[8]

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6][8]

Skin Protection: Wear chemical-resistant gloves (inspect before use) and a lab coat or

protective suit.[3][6][8]

Respiratory Protection: For nuisance exposures, a P95 (US) or P1 (EU) particle respirator

is recommended. For higher-level protection, use appropriate NIOSH/MSHA-approved

respirators.[3][6]

General Hygiene: Handle in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly after handling and before eating or drinking.[6][8]
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Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Recommended storage is at 4°C in a sealed container.[1][3][6]

Disposal: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.[6]

Emergency Procedures
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Situation Protocol Source

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and consult a physician.

[3][6]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation occurs.

[3][6]

Inhalation

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[3][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[3][6]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide. Wear self-

contained breathing apparatus

if necessary.

[3]

Spill

Use personal protective

equipment. Avoid dust

formation. Sweep up and

shovel into a suitable, closed

container for disposal. Do not

let product enter drains.

[3][6]

Visualized Workflows and Pathways
Experimental Protocols and Methodologies
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Specific, detailed experimental protocols for determining the toxicological values (e.g., LD50) of

3-Phenanthrol are not available in the cited public literature. The statement "the chemical,

physical, and toxicological properties have not been thoroughly investigated" is noted in its

safety documentation.[3] Therefore, a generalized workflow for chemical safety assessment is

provided below as a logical guide for researchers.

General Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for assessing the safety of a laboratory chemical.

Emergency Protocol: Chemical Spill Response
The following diagram outlines the logical steps to be taken in the event of a 3-Phenanthrol
spill, based on MSDS recommendations.[3][6]
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Workflow for Handling a 3-Phenanthrol Spill
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Spill Handled
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Caption: A stepwise procedure for safely managing a solid chemical spill.

Potential Biological Pathway: Aryl Hydrocarbon
Receptor (AHR) Signaling
As a PAH metabolite, 3-Phenanthrol's biological activity may involve the Aryl Hydrocarbon

Receptor (AHR) signaling pathway, a common mechanism for the toxic effects of such

compounds. While direct evidence for 3-Phenanthrol is limited, the toxicity of related PAHs in

fish has been shown to be Ahr-dependent.[9] The diagram below illustrates a simplified AHR

pathway.
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Simplified AHR Signaling Pathway
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Caption: A simplified diagram of the AHR signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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